Cas no 1804102-63-3 (Methyl 2-chloro-6-(2-chloropropanoyl)benzoate)

Methyl 2-chloro-6-(2-chloropropanoyl)benzoate is a chlorinated aromatic ester with a reactive α-chloroketone functional group, making it a versatile intermediate in organic synthesis. Its bifunctional structure allows for selective modifications at both the ester and ketone moieties, facilitating applications in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two chlorine atoms enhances its reactivity in nucleophilic substitution and cross-coupling reactions. This compound exhibits good stability under standard storage conditions, ensuring consistent performance in synthetic workflows. Its well-defined molecular architecture enables precise control in multi-step syntheses, particularly in constructing complex heterocyclic frameworks. Suitable for controlled laboratory use, it requires handling with appropriate safety precautions due to its reactive functional groups.

Methyl 2-chloro-6-(2-chloropropanoyl)benzoate structure

1804102-63-3 structure

Product Name:Methyl 2-chloro-6-(2-chloropropanoyl)benzoate

CAS No:1804102-63-3

MF:C₁₁H₁₀Cl₂O₃

MW:261.101301670074

CID:4950380

Update Time:2025-05-21

Methyl 2-chloro-6-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-6-(2-chloropropanoyl)benzoate
- Inchi： 1S/C11H10Cl2O3/c1-6(12)10(14)7-4-3-5-8(13)9(7)11(15)16-2/h3-6H,1-2H3
- InChI Key： XQWDRFUGOZJRGJ-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC=C(C=1C(=O)OC)Cl)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 280
XLogP3: 3.1
Topological Polar Surface Area: 43.4

Methyl 2-chloro-6-(2-chloropropanoyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015014422-250mg	Methyl 2-chloro-6-(2-chloropropanoyl)benzoate	1804102-63-3	97%	250mg	494.40 USD	2021-06-21
Alichem	A015014422-500mg	Methyl 2-chloro-6-(2-chloropropanoyl)benzoate	1804102-63-3	97%	500mg	855.75 USD	2021-06-21
Alichem	A015014422-1g	Methyl 2-chloro-6-(2-chloropropanoyl)benzoate	1804102-63-3	97%	1g	1,504.90 USD	2021-06-21

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Additional information on Methyl 2-chloro-6-(2-chloropropanoyl)benzoate

Comprehensive Overview of Methyl 2-chloro-6-(2-chloropropanoyl)benzoate (CAS No. 1804102-63-3)

Methyl 2-chloro-6-(2-chloropropanoyl)benzoate (CAS No. 1804102-63-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chlorinated and carbonyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a benzoate core with chloro and propanoyl substituents, makes it a valuable building block for designing complex molecules. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the compound has been linked to advancements in drug discovery and crop protection technologies. With the rise of precision agriculture and green chemistry, Methyl 2-chloro-6-(2-chloropropanoyl)benzoate is increasingly studied for its potential role in developing eco-friendly agrochemicals. Its structural motifs are also relevant to biodegradable materials, a hot topic in environmental science. Users searching for "chlorinated benzoate applications" or "sustainable chemical intermediates" will find this compound particularly intriguing due to its balance of reactivity and stability.

The synthesis of CAS No. 1804102-63-3 typically involves esterification and Friedel-Crafts acylation steps, highlighting its compatibility with industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring its purity for high-value applications. Discussions around "scalable synthetic routes" and "analytical validation" in online forums underscore the compound's technical relevance. Furthermore, its low toxicity profile (when handled properly) aligns with the REACH and FDA guidelines, making it a safer alternative to traditional halogenated compounds.

From a commercial perspective, Methyl 2-chloro-6-(2-chloropropanoyl)benzoate is often cataloged by suppliers specializing in fine chemicals and custom synthesis. Its pricing and availability are frequently queried in search engines, reflecting its niche yet growing market. The compound's role in patented formulations further drives interest, especially among R&D professionals exploring "novel heterocyclic compounds" or "functional group transformations."

In summary, CAS No. 1804102-63-3 exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, material engineering, and industrial processes, resonating with trends like circular economy and molecular diversification. As research continues, this compound is poised to play a pivotal role in addressing challenges in healthcare and environmental sustainability.